3,4-bis[(2-phenylbutanoyl)amino]benzoic acid

• IUPAC Name: 3,4-bis(2-phenylbutanoylamino)benzoic acid
• InChI: InChI=1S/C27H28N2O4/c1-3-21(18-11-7-5-8-12-18)25(30)28-23-16-15-20(27(32)33)17-24(23)29-26(31)22(4-2)19-13-9-6-10-14-19/h5-17,21-22H,3-4H2,1-2H3,(H,28,30)(H,29,31)(H,32,33)
• InChI Key: DRKGXSRLBJSWMQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=C(C=C(C=C2)C(=O)O)NC(=O)C(CC)C3=CC=CC=C3
• Molecular Formula: C27H28N2O4
• Molecular Weight: 444.5 g/mol

Description

3,4-bis[(2-phenylbutanoyl)amino]benzoic acid, commonly known as BPNH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPNH belongs to the class of N-acyl amino acids and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of BPNH is not fully understood. However, it has been suggested that BPNH acts as an inhibitor of certain enzymes and receptors in the body, leading to its therapeutic effects. BPNH has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and has also been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), a receptor involved in glucose and lipid metabolism.
Biochemical and Physiological Effects:
BPNH has been shown to have various biochemical and physiological effects. In vitro studies have shown that BPNH inhibits the proliferation of cancer cells and reduces inflammation by inhibiting the production of pro-inflammatory cytokines. In vivo studies have shown that BPNH reduces tumor growth and inflammation in animal models. BPNH has also been shown to improve glucose and lipid metabolism in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

BPNH has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. Another advantage is that it has shown promising results in various assays and animal models. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use. Another limitation is that its effects may vary depending on the cell or tissue type, which makes it important to use caution when interpreting results.

Future Directions

There are several future directions for research related to BPNH. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its use in different applications, such as cancer therapy and agriculture. Additionally, there is a need to investigate the safety and toxicity of BPNH in animal models and humans. Overall, BPNH has shown promising results in scientific research and has the potential to be a valuable tool in various fields.

Scientific Research Applications

BPNH has been studied extensively for its potential applications in various fields such as medicine, agriculture, and material science. In the medical field, BPNH has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. In agriculture, BPNH has been used as a growth promoter for plants and as a pesticide. In material science, BPNH has been used as a precursor for the synthesis of novel materials with unique properties.